Cas no 39546-81-1 (Cyclohexane,1-methyl-3-pentylidene-)

• Product Name: Cyclohexane,1-methyl-3-pentylidene-
• CAS No: 39546-81-1
• MF: C₁₂H₂₂
• MW: 166.303083896637
• CID: 319832
• PubChem ID: 6377600
• Update Time: 2025-04-19

Cyclohexane,1-methyl-3-pentylidene- Chemical and Physical Properties

Names and Identifiers

• Cyclohexane,1-methyl-3-pentylidene-
• (3E)-1-methyl-3-pentylidenecyclohexane
• AC1O45NE
• NSC244845
• NSC-244845
• 39546-81-1
• DTXSID00422945

• Inchi： 1S/C12H22/c1-3-4-5-8-12-9-6-7-11(2)10-12/h8,11H,3-7,9-10H2,1-2H3/b12-8+
• InChI Key： RPDYODFMWVFGTH-XYOKQWHBSA-N
• SMILES： C1(C)C/C(=C/CCCC)/CCC1

Computed Properties

• Exact Mass: 166.17226
• Monoisotopic Mass: 166.172150702g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0
• LogP: 4.31310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Unsaturated hydrocarbons Branched unsaturated hydrocarbons